molecular formula C6H11N3O2S B8460378 1-ethyl-3-methyl-1H-pyrazole-4-sulfonamide

1-ethyl-3-methyl-1H-pyrazole-4-sulfonamide

Cat. No.: B8460378
M. Wt: 189.24 g/mol
InChI Key: HESRMYUOFILUDO-UHFFFAOYSA-N
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Description

1-ethyl-3-methyl-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C6H11N3O2S and its molecular weight is 189.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H11N3O2S

Molecular Weight

189.24 g/mol

IUPAC Name

1-ethyl-3-methylpyrazole-4-sulfonamide

InChI

InChI=1S/C6H11N3O2S/c1-3-9-4-6(5(2)8-9)12(7,10)11/h4H,3H2,1-2H3,(H2,7,10,11)

InChI Key

HESRMYUOFILUDO-UHFFFAOYSA-N

Canonical SMILES

CCN1C=C(C(=N1)C)S(=O)(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-ethyl-3-methyl-1H-pyrazole-4-sulfonylchloride (0.154 g, 0.73 mmol, Matrix Scientific) in tetrahydrofuran (10 mL) was added dropwise an aqueous solution of 30% ammonium hydroxide (0.20 mL, 1.7 mmol). The reaction mixture was stirred for 1 hour, water (2 mL) was added, and the solvent was concentrated under reduced pressure to precipitate a solid. The solid was isolated by filtration, rinsed with water, and dried to afford 41 mg of the title compound. 1H NMR (CDCl3) δ 7.80 (s, 1H), 4.75 (br s, 1H), 4.11 (q, 2H), 2.44 (s, 3H), 1.49 (t, 3H).
Quantity
0.154 g
Type
reactant
Reaction Step One
Quantity
0.2 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
2 mL
Type
reactant
Reaction Step Two

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